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Compound of Interest

Compound Name: H-Tyr(Bzl)-OH

Cat. No.: B554735

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the preparation of stock solutions of O-Benzyl-L-
tyrosine (H-Tyr(Bzl)-OH), a crucial derivative of the amino acid L-tyrosine. This compound is
frequently utilized as a building block in peptide synthesis and in the development of various
pharmaceuticals.[1][2] Proper preparation and storage of stock solutions are critical for
ensuring experimental reproducibility and accuracy.

Chemical and Physical Properties

A summary of the key properties of H-Tyr(Bzl)-OH is presented below. This data is essential for
accurate calculations and safe handling during the preparation of stock solutions.
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Property Value References

O-Benzyl-L-tyrosine, L-
Synonyms Tyr(Bzl)-OH, 4-Benzyloxy-L- [21[3114]

phenylalanine

Molecular Formula C16H17NO3 [3B1141[5]

Molecular Weight 271.31 g/mol [11[3114]

CAS Number 16652-64-5 [1][3][5]
White to off-white crystalline

Appearance [1112][3]
powder

Melting Point ~259 °C (decomposes) [31[41[6]

Soluble in DMSO, Chloroform,
Solubility Dichloromethane, Ethyl [31[6]

Acetate, Acetone.

Room Temperature, sealed in
Storage Temperature [31[6]
a dry, dark place.

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO

This protocol outlines the steps to prepare a 10 mM stock solution of H-Tyr(Bzl)-OH in
Dimethyl Sulfoxide (DMSO). This is a common solvent and concentration for in vitro assays.

l. Materials and Equipment
e H-Tyr(Bzl)-OH powder (CAS: 16652-64-5)

e Anhydrous Dimethyl Sulfoxide (DMSO)
e Analytical balance

e Spatula
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» Weighing paper or boat

e Appropriate volumetric flask (e.g., 10 mL)
o Pipettes and sterile, filtered pipette tips

» Vortex mixer

o Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant
gloves.[7]

Il. Safety Precautions

o H-Tyr(Bzl)-OH is classified as an irritant.[3][6] Avoid inhalation of dust and contact with skin
and eyes.[7]

e Handle the compound in a well-ventilated area or a chemical fume hood.
o Wear appropriate PPE at all times.[7]

o Consult the Safety Data Sheet (SDS) for H-Tyr(Bzl)-OH before starting any work.[7][8]

lll. Calculation of Mass

To prepare a stock solution of a specific molarity, use the following formula:

Mass (g) = Desired Concentration (mol/L) x Molecular Weight ( g/mol ) x Volume (L)
Example Calculation for a 10 mM (0.010 mol/L) solution in 10 mL (0.010 L):

e Mass = 0.010 mol/L * 271.31 g/mol * 0.010 L

e Mass =0.02713 g or 27.13 mg

IV. Step-by-Step Procedure

o Preparation: Put on all required personal protective equipment. Ensure the analytical
balance is calibrated and level.
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e Weighing: Place a clean, dry weighing boat on the analytical balance and tare it. Carefully
weigh out 27.13 mg of H-Tyr(Bzl)-OH powder using a spatula.

» Transfer: Quantitatively transfer the weighed powder into a 10 mL volumetric flask.
o Dissolution: Add approximately 7-8 mL of anhydrous DMSO to the volumetric flask.

e Mixing: Cap the flask and vortex the mixture until the H-Tyr(Bzl)-OH powder is completely
dissolved. Gentle warming in a water bath may be used to aid dissolution if necessary, but
avoid high temperatures.

¢ Final Volume Adjustment: Once the solid is fully dissolved, carefully add DMSO to the
volumetric flask until the bottom of the meniscus reaches the 10 mL calibration mark.

e Homogenization: Cap the flask securely and invert it several times to ensure the solution is
homogeneous.

o Storage: Transfer the stock solution into clearly labeled, airtight, and light-protected (amber)
vials. For long-term storage, it is recommended to aliquot the solution into smaller, single-use
volumes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C.

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the stock solution preparation protocol.
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Caption: Workflow for H-Tyr(Bzl)-OH Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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